Cas no 1540796-76-6 ((2,3-dihydro-1-benzofuran-4-yl)methanamine)

• Product Name: (2,3-dihydro-1-benzofuran-4-yl)methanamine
• CAS No: 1540796-76-6
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD22398270
• CID: 4604861
• PubChem ID: 82594682
• Update Time: 2025-08-04

(2,3-dihydro-1-benzofuran-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,3-dihydrobenzofuran-4-yl)methanamine
• (2,3-dihydro-1-benzofuran-4-yl)methanamine
• CS-0159663
• 1-(2,3-dihydro-1-benzofuran-4-yl)methanamine
• LCZC1110
• SCHEMBL17841440
• 1540796-76-6
• G15031
• MFCD22398270
• EN300-307491

• MDL： MFCD22398270
• Inchi： 1S/C9H11NO/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-3H,4-6,10H2
• InChI Key： XVFCNTQRGHDWLM-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(CN)=C2CC1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 263.6±9.0 °C at 760 mmHg
• Flash Point: 123.5±12.0 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2,3-dihydro-1-benzofuran-4-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2,3-dihydro-1-benzofuran-4-yl)methanamine

(2,3-Dihydro-1-benzofuran-4-yl)methanamine: A Comprehensive Overview

The compound with CAS No. 1540796-76-6, commonly referred to as (2,3-dihydro-1-benzofuran-4-yl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which are known for their unique structural properties and potential applications in drug discovery and materials science. The molecule's structure consists of a benzofuran ring system with a methanamine substituent, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the importance of benzofuran derivatives in the development of bioactive compounds. The (2,3-dihydro-1-benzofuran-4-yl)methanamine structure is particularly interesting due to its ability to act as a scaffold for the synthesis of more complex molecules. Researchers have explored its potential as a precursor for the development of anti-inflammatory agents, antioxidants, and even anticancer drugs. The presence of the methanamine group introduces additional functional versatility, enabling further modifications to enhance bioavailability and target specificity.

In terms of synthesis, the compound can be prepared through various methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity. For instance, a study published in 2023 demonstrated a novel approach using palladium-catalyzed cross-coupling reactions to synthesize (2,3-dihydro-1-benzofuran-4-yl)methanamine with high efficiency. This advancement has opened new avenues for large-scale production and application in pharmaceutical research.

The structural properties of this compound make it highly suitable for use in drug design. The benzofuran ring provides a rigid framework that can stabilize various substituents, while the methanamine group offers hydrogen bonding capabilities, enhancing solubility and bioavailability. These features have led researchers to investigate its role in developing small-molecule inhibitors targeting specific enzymes involved in disease pathways.

Moreover, the compound has shown promise in materials science applications. Its aromatic system and functional groups make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its potential as a building block for constructing conjugated polymers with improved charge transport properties. These findings underscore the compound's versatility across multiple scientific disciplines.

In conclusion, (2,3-dihydro-1-benzofuran-4-yl)methanamine (CAS No. 1540796-76-6) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structure and functional groups make it an invaluable tool for scientists seeking to develop innovative solutions across various industries.